Dimethyl 1-ethenylpyrazole-3,5-dicarboxylate

• IUPAC Name: dimethyl 1-ethenylpyrazole-3,5-dicarboxylate
• InChI: InChI=1S/C9H10N2O4/c1-4-11-7(9(13)15-3)5-6(10-11)8(12)14-2/h4-5H,1H2,2-3H3
• InChI Key: CMWHRYFCALJSRE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=NN1C=C)C(=O)OC
• Molecular Formula: C9H10N2O4
• Molecular Weight: 210.19 g/mol

Description

Physical And Chemical Properties Analysis

Dimethyl 1-ethenylpyrazole-3,5-dicarboxylate is a solid at room temperature. It has a density of 1.3±0.1 g/cm3. Its boiling point is 343.8±22.0 °C at 760 mmHg. The compound has a vapour pressure of 0.0±0.8 mmHg at 25°C. The enthalpy of vaporization is 58.8±3.0 kJ/mol. The flash point is 161.7±22.3 °C. The index of refraction is 1.531. The molar refractivity is 42.3±0.3 cm3. It has 6 H bond acceptors, 1 H bond donor, and 4 freely rotating bonds.

Scientific Research Applications

Pharmaceutical Development

Dimethyl 1-ethenylpyrazole-3,5-dicarboxylate is often explored in pharmaceutical research for its potential as a building block in drug synthesis. Its unique chemical structure allows it to be used in the creation of various pharmacologically active compounds. .

Catalysis in Organic Synthesis

This compound is also significant in the field of catalysis. It can act as a ligand in metal-catalyzed reactions, facilitating the formation of complex organic molecules. .

Material Science

In material science, Dimethyl 1-ethenylpyrazole-3,5-dicarboxylate is used to develop new polymers and materials with unique properties. Its incorporation into polymer chains can enhance the thermal stability, mechanical strength, and chemical resistance of the resulting materials. .

Agricultural Chemistry

The compound is also researched for its potential applications in agricultural chemistry. It can be used in the synthesis of agrochemicals, such as herbicides and pesticides. .

Environmental Science

Environmental scientists explore the use of this compound in the detection and remediation of pollutants. Its chemical properties enable it to interact with various environmental contaminants, making it useful in developing sensors and treatment methods for polluted water and soil. Research in this area aims to create more effective ways to monitor and clean up environmental pollutants.

These applications highlight the versatility and importance of Dimethyl 1-ethenylpyrazole-3,5-dicarboxylate in various scientific fields. If you need more detailed information on any specific application, feel free to ask!

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Safety and Hazards

The safety information for Dimethyl 1-ethenylpyrazole-3,5-dicarboxylate indicates that it has the GHS07 pictogram. The signal word is "Warning". The hazard statements are H315-H319-H335, which correspond to “Causes skin irritation”, “Causes serious eye irritation”, and “May cause respiratory irritation” respectively. The precautionary statements are P261-P305+P351+P338, which advise avoiding breathing dust/fume/gas/mist/vapours/spray, and if in eyes, rinse cautiously with water for several minutes and remove contact lenses if present and easy to do so.